methyl 4-({[(5-isobutyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[[5-(2-methylpropyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C16H20N4O3S/c1-10(2)8-13-18-16(20-19-13)24-9-14(21)17-12-6-4-11(5-7-12)15(22)23-3/h4-7,10H,8-9H2,1-3H3,(H,17,21)(H,18,19,20)
• InChI Key: JQZYDFQNDOOZLJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC(=NN1)SCC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to "methyl 4-({[(5-isobutyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate" often involves multi-step chemical reactions, including acyl chlorination, condensation, and cyclization processes. For example, the synthesis of methyl 4-(5-nitro-6-hydroxybenzoxazol-2-yl)benzoate from 4-amino-6-nitroresorcinol hydrochloride and mono-methyl terephthalate through such processes yielded a product with significant purity and yield (Zhang Jianting et al., 2009).

Molecular Structure Analysis

Structural analysis of related compounds reveals complex molecular arrangements. For instance, the determination of hydrogen-bonded sheets in molecules like methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate showcases the intricate hydrogen bonding patterns that can exist, contributing to the stability and properties of such compounds (J. Portilla et al., 2007).

Chemical Reactions and Properties

Chemical reactions involving similar molecules often result in the formation of various products, depending on the reaction conditions. The treatment of certain precursors with ethyl diazoacetate, for example, led to tricyclic adducts, illustrating the versatility of these compounds in synthesizing cyclic structures (A. M. Mara et al., 1982).

Physical Properties Analysis

The physical properties of such molecules, including melting points, solubility, and crystal structure, are crucial for understanding their behavior in different environments. Detailed crystal structure analysis can reveal the arrangement of molecules in the solid state and the interactions that stabilize these structures (C. Metz et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group transformations, are key to determining the applications and behavior of these compounds. Acetylation reactions, for example, have been studied for their regioselectivity and the influence of substituents on the outcome of the reaction (Anetta Dzygiel et al., 2004).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and work in a well-ventilated area. Without specific toxicity data, it’s best to assume that this compound could be harmful or irritating and handle it accordingly.

Future Directions

Triazole-containing compounds are a rich area of study in medicinal chemistry, and new compounds are constantly being synthesized and tested for biological activity. This particular compound, with its combination of a triazole ring, thioacetyl group, amino group, and benzoate ester, could have interesting biological properties and could be a starting point for the development of new pharmaceuticals.